Cas no 2680882-60-2 (3-(Aminomethyl)azetidine-3-carboxamide)
3-(Aminomethyl)azetidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 3-(aminomethyl)azetidine-3-carboxamide
- EN300-6943853
- 2680882-60-2
- 3-(Aminomethyl)azetidine-3-carboxamide
-
- Inchi: 1S/C5H11N3O/c6-1-5(4(7)9)2-8-3-5/h8H,1-3,6H2,(H2,7,9)
- InChI Key: MUCHOEMIRXTKOD-UHFFFAOYSA-N
- SMILES: O=C(C1(CN)CNC1)N
Computed Properties
- Exact Mass: 129.090211983g/mol
- Monoisotopic Mass: 129.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 81.1Ų
3-(Aminomethyl)azetidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6943853-0.05g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 0.05g |
$647.0 | 2025-03-12 | |
| Enamine | EN300-6943853-0.1g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 0.1g |
$678.0 | 2025-03-12 | |
| Enamine | EN300-6943853-0.25g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
| Enamine | EN300-6943853-0.5g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 0.5g |
$739.0 | 2025-03-12 | |
| Enamine | EN300-6943853-1.0g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 1.0g |
$770.0 | 2025-03-12 | |
| Enamine | EN300-6943853-2.5g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 2.5g |
$1509.0 | 2025-03-12 | |
| Enamine | EN300-6943853-5.0g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 5.0g |
$2235.0 | 2025-03-12 | |
| Enamine | EN300-6943853-10.0g |
3-(aminomethyl)azetidine-3-carboxamide |
2680882-60-2 | 95.0% | 10.0g |
$3315.0 | 2025-03-12 |
3-(Aminomethyl)azetidine-3-carboxamide Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(Aminomethyl)azetidine-3-carboxamide
3-(Aminomethyl)azetidine-3-carboxamide: A Comprehensive Overview
3-(Aminomethyl)azetidine-3-carboxamide, also known by its CAS number 2680882-60-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C5H11N3O, belongs to the class of azetidines, which are four-membered ring structures. The presence of both an aminomethyl group and a carboxamide group in its structure makes it unique and versatile for various applications.
The synthesis of 3-(Aminomethyl)azetidine-3-carboxamide involves a series of well-established organic reactions. Typically, the process begins with the preparation of azetidine derivatives, followed by functionalization to introduce the desired groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for research and industrial use.
One of the most promising applications of 3-(Aminomethyl)azetidine-3-carboxamide lies in its potential as a building block in drug design. Its structure allows for easy modification, enabling researchers to explore its role as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. This highlights its potential in the development of novel therapeutic agents.
In addition to its pharmacological applications, 3-(Aminomethyl)azetidine-3-carboxamide has found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymers and coatings with tailored properties. Recent research has focused on its use in creating biocompatible materials for medical implants, where its biodegradability and low toxicity are advantageous.
The latest studies on 3-(Aminomethyl)azetidine-3-carboxamide have also explored its role in catalysis. By incorporating this compound into catalyst frameworks, scientists have observed enhanced catalytic activity in reactions such as esterification and amidation. These findings suggest that it could serve as a novel catalyst platform for industrial processes, offering improved efficiency and sustainability.
In conclusion, 3-(Aminomethyl)azetidine-3-carboxamide (CAS No 2680882-60-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.
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